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Compound Name: Oxolan-3-yl methanesulfonate

Cat. No.: B186733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Oxolan-3-yl methanesulfonate (tetrahydrofuran-3-yl

methanesulfonate). Due to the limited availability of specific stability data for this compound in

publicly accessible literature, this document leverages established principles of sulfonate ester

chemistry, data from analogous structures, and general best practices for the handling of

reactive chemical intermediates. The information herein is intended to guide researchers and

drug development professionals in ensuring the integrity and purity of Oxolan-3-yl
methanesulfonate during storage and handling. This guide covers key aspects of its stability

profile, including susceptibility to hydrolysis and thermal decomposition, and provides detailed

recommendations for optimal storage.

Introduction
Oxolan-3-yl methanesulfonate is a key intermediate in various synthetic organic chemistry

applications, particularly in the pharmaceutical industry. As a sulfonate ester, its reactivity is

crucial for its utility in introducing the oxolanyl moiety. However, this inherent reactivity also

makes it susceptible to degradation under suboptimal conditions. Understanding the stability of

this compound is paramount for ensuring reproducible experimental outcomes, maintaining

purity standards, and ensuring the safety and efficacy of downstream products. This guide aims
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to provide a thorough understanding of the factors influencing the stability of Oxolan-3-yl
methanesulfonate and to offer practical guidance on its storage and handling.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Oxolan-3-yl methanesulfonate is

presented in Table 1.

Table 1: Chemical and Physical Properties of Oxolan-3-yl Methanesulfonate

Property Value

CAS Number 156380-34-6

Molecular Formula C₅H₁₀O₄S

Molecular Weight 166.19 g/mol

Appearance Typically a colorless to pale yellow oil or solid

Boiling Point Not readily available

Melting Point Not readily available

Solubility
Soluble in many organic solvents (e.g.,

dichloromethane, ethyl acetate)

Stability Profile
The stability of Oxolan-3-yl methanesulfonate is primarily influenced by its susceptibility to

hydrolysis and thermal decomposition. As a methanesulfonate ester, it is a good leaving group,

making the molecule prone to nucleophilic attack.

Hydrolytic Stability
Sulfonate esters are known to undergo hydrolysis, with the rate being significantly dependent

on pH and temperature.

Acidic Conditions: While many sulfonate esters exhibit relative stability under moderately

acidic conditions, strong acids and elevated temperatures can catalyze hydrolysis.
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Neutral Conditions: In neutral aqueous solutions, hydrolysis is generally slow at ambient

temperatures but can be accelerated by heat.

Alkaline Conditions: Oxolan-3-yl methanesulfonate is expected to be highly susceptible to

hydrolysis under basic conditions. The hydroxide ion is a potent nucleophile that can readily

attack the sulfur atom or the carbon atom of the oxolane ring, leading to cleavage of the

ester bond. Studies on other sulfonate esters have demonstrated a direct correlation

between the rate of hydrolysis and the concentration of hydroxide ions.

The primary degradation pathway via hydrolysis is anticipated to yield tetrahydrofuran-3-ol and

methanesulfonic acid.

Thermal Stability
Elevated temperatures can promote the decomposition of Oxolan-3-yl methanesulfonate.

The decomposition pathways may be complex and could involve elimination reactions or

rearrangements, in addition to hydrolysis if water is present. While specific thermal

decomposition data for this compound is not available, it is prudent to assume that prolonged

exposure to high temperatures will lead to a decrease in purity. For analogous sulfonate esters,

lower temperatures are consistently recommended to minimize degradation.

Chemical Compatibility
Oxolan-3-yl methanesulfonate should be considered incompatible with the following classes

of reagents:

Strong Acids and Bases: As discussed, these will catalyze its decomposition.

Strong Nucleophiles: Reagents such as amines, thiols, and alkoxides will readily react with

the compound, displacing the methanesulfonate group.

Strong Oxidizing Agents: These may lead to undesired side reactions and degradation of the

molecule.

It is crucial to avoid storing Oxolan-3-yl methanesulfonate in proximity to these reactive

substances.
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Recommended Storage Conditions
To maintain the purity and integrity of Oxolan-3-yl methanesulfonate, the following storage

conditions are recommended. These are summarized in Table 2.

Table 2: Recommended Storage Conditions for Oxolan-3-yl Methanesulfonate

Parameter Recommended Condition Rationale

Temperature 2-8°C (Refrigerated)

To minimize thermal

decomposition and slow down

potential hydrolytic

degradation.

Atmosphere Inert (e.g., Argon or Nitrogen)

To prevent moisture ingress

and potential oxidative

degradation.

Container
Tightly sealed, amber glass

vial or bottle

To protect from moisture and

light.

Moisture Store in a dry environment To prevent hydrolysis.

pH
Avoid contact with acidic or

basic substances

To prevent catalyzed

decomposition.

Experimental Protocols for Stability Assessment
For researchers needing to generate specific stability data for Oxolan-3-yl methanesulfonate,

the following experimental protocols are suggested.

Accelerated Stability Study (Thermal Stress)
Sample Preparation: Aliquot pure Oxolan-3-yl methanesulfonate into several tightly sealed

vials under an inert atmosphere.

Storage: Place the vials in temperature-controlled chambers at a minimum of three different

elevated temperatures (e.g., 25°C, 40°C, and 60°C).
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Time Points: At specified time intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial from

each temperature chamber.

Analysis: Analyze the purity of the sample using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection,

or Gas Chromatography-Mass Spectrometry (GC-MS).

Data Evaluation: Plot the percentage of remaining Oxolan-3-yl methanesulfonate against

time for each temperature. This data can be used to determine the degradation kinetics and

estimate the shelf-life at recommended storage temperatures using the Arrhenius equation.

Hydrolytic Stability Study (pH Stress)
Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 7, 9, and

12).

Sample Preparation: Dissolve a known concentration of Oxolan-3-yl methanesulfonate in

each buffer solution in separate, sealed containers.

Incubation: Incubate the solutions at a constant, controlled temperature (e.g., 25°C or 40°C).

Time Points: At various time points, take an aliquot from each solution.

Analysis: Immediately analyze the concentration of the remaining Oxolan-3-yl
methanesulfonate using a suitable analytical method (e.g., HPLC-UV/MS).

Data Evaluation: Determine the rate of degradation at each pH to understand the pH-rate

profile of hydrolysis.

Visualization of Degradation Pathway
The primary anticipated degradation pathway for Oxolan-3-yl methanesulfonate in the

presence of water is hydrolysis. This can be visualized as a simple chemical transformation.

Oxolan-3-yl
methanesulfonate

Tetrahydrofuran-3-ol + 
Methanesulfonic Acid

HydrolysisH₂O
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To cite this document: BenchChem. [Oxolan-3-yl Methanesulfonate: A Technical Guide to
Stability and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186733#oxolan-3-yl-methanesulfonate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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